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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261 Get Quote

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a detailed guide for utilizing the MCC-134 thermocouple

measurement HAT with its Python library for precise temperature data acquisition in a

laboratory setting. The protocols outlined are designed to be adaptable for a variety of research

applications, including cell culture monitoring, enzyme kinetics, and chemical reaction analysis.

Introduction to the MCC-134
The Measurement Computing Corporation (MCC) 134 is a 4-channel thermocouple input HAT

(Hardware Attached on Top) designed for the Raspberry Pi.[1][2][3] It features a 24-bit A/D

converter, enabling high-resolution temperature measurements.[4][5][6] The device supports

various thermocouple types (J, K, R, S, T, N, E, and B) and includes cold-junction

compensation to ensure accuracy.[2][4][5] The inputs are electrically isolated to minimize noise

and protect the Raspberry Pi in harsh environments.[1][2] An open-source Python library,

daqhats, provides a high-level API for interacting with the MCC-134.[2][4][5][7]

Key Features and Specifications
A summary of the MCC-134's key hardware specifications is presented below.
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Feature Specification

Number of Channels 4 isolated thermocouple inputs[2][5][6]

A/D Converter Resolution 24-bit[4][5][6]

Supported Thermocouple Types J, K, R, S, T, N, E, B[4][5]

Update Interval 1 second, minimum[2][4][5]

Cold Junction Compensation Yes[2][4][5]

Open Thermocouple Detection Yes[2][4]

Host Interface Raspberry Pi 40-pin GPIO[1][7]

Experimental Protocol: Real-time Temperature
Monitoring of a Bioreactor
This protocol details the setup and execution of an experiment to monitor the temperature of a

small-scale bioreactor, a common task in drug development and life science research.

Materials
Raspberry Pi (Model 3B+ or newer recommended)

MCC-134 DAQ HAT

Type K Thermocouple

Small-scale bioreactor

Power supply for Raspberry Pi

Computer with Python 3 and SSH client

Experimental Workflow
The following diagram illustrates the overall workflow for setting up the hardware and software

to acquire temperature data.
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Hardware Setup

Software Configuration & Execution

Data Handling

Mount MCC-134 on Raspberry Pi

Connect Thermocouple to Channel 0

Power on Raspberry Pi

SSH into Raspberry Pi

Install daqhats Python Library

Write Python Script for Data Acquisition

Execute Python Script

Acquire Temperature Data

Log Data to CSV File

Click to download full resolution via product page

Fig. 1: Experimental workflow from hardware setup to data logging.
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Step-by-Step Procedure
Hardware Assembly:

Ensure the Raspberry Pi is powered off.

Carefully align the 40-pin connector of the MCC-134 with the GPIO pins on the Raspberry

Pi and press down firmly to seat the HAT.

Connect the Type K thermocouple to the screw terminals for channel 0 on the MCC-134.

Pay attention to the polarity of the thermocouple wires.

Power on the Raspberry Pi.

Software Installation:

Connect to your Raspberry Pi via SSH.

Update your package list: sudo apt-get update

Install the daqhats Python library using pip: sudo pip3 install daqhats[7]

Python Script for Data Acquisition:

Create a new Python file (e.g., bioreactor_monitoring.py).

Use the following code to read and print the temperature from channel 0.

Data Logging:

To log the data to a CSV file, you can modify the Python script to write the timestamp and

temperature reading to a file in each iteration of the loop.

Data Presentation and Analysis
The acquired data can be easily imported into data analysis software for visualization and

further processing. The following table shows an example of the logged data.
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Timestamp Temperature (°C)

2025-12-14 19:54:30 37.02

2025-12-14 19:54:31 37.05

2025-12-14 19:54:32 37.03

2025-12-14 19:54:33 37.06

... ...

Signaling Pathway Visualization (Hypothetical)
In drug development, understanding how a compound affects cellular signaling pathways is

crucial. Data acquired from experiments, such as thermal shift assays where protein stability is

measured as a function of temperature, can provide insights into drug-target engagement. The

following diagram illustrates a hypothetical signaling pathway that could be investigated.
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Fig. 2: A hypothetical signaling pathway affected by a drug compound.
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Logical Relationship: Data Acquisition and Control
Loop
The MCC-134 can be integrated into a control system, for example, to maintain a constant

temperature in a reaction vessel. The following diagram illustrates the logical flow of such a

system.

Temperature Control System

MCC-134 Reads Temperature

Raspberry Pi Compares to Setpoint

Temperature Data Heater On/Off SignalControl Signal
Heat Output

Click to download full resolution via product page

Fig. 3: Logical diagram of a temperature control loop.

Conclusion
The MCC-134, in conjunction with its Python library, offers a powerful and accessible platform

for high-precision temperature data acquisition in research and development environments.

The provided protocols and examples serve as a starting point for integrating this tool into a

wide range of scientific applications. The open-source nature of the software allows for

extensive customization to meet specific experimental needs.[2][4][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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